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Compound of Interest

Compound Name: Vanadium iodide (VI2)

Cat. No.: B096223 Get Quote

Vanadium Iodide Technical Support Center
This guide provides researchers, scientists, and drug development professionals with essential

information for managing the hygroscopic properties of Vanadium Iodide during experiments.

Frequently Asked Questions (FAQs)
Q1: What does it mean that Vanadium (III) Iodide is hygroscopic?

A1: Hygroscopy is the tendency of a substance to absorb moisture from the surrounding air.

Vanadium (III) Iodide is very hygroscopic, meaning it readily takes up water vapor.[1] This can

lead to the material clumping, changing its chemical properties, and ultimately compromising

experimental results.

Q2: How can I tell if my Vanadium (III) Iodide has been compromised by moisture?

A2: Visual inspection is the first step. Pure Vanadium (III) Iodide is a brown-black crystalline

powder.[1] If you observe clumping, a change in texture, or the formation of a solution, it has

likely been exposed to excessive moisture. When dissolved in water, it forms a brown solution

that gradually turns green in the presence of air, indicating a chemical change.[1]

Q3: What are the proper storage conditions for Vanadium (III) Iodide?

A3: To prevent moisture absorption, Vanadium (III) Iodide must be stored in a tightly closed

container in a cool, dry, and well-ventilated place.[2] It is also sensitive to air and light, so
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storage in an inert atmosphere (e.g., in a desiccator with a drying agent or inside a glovebox) is

highly recommended.

Q4: What happens chemically when Vanadium (III) Iodide is exposed to water?

A4: Vanadium (III) Iodide readily dissolves in water.[1] This process, known as hydrolysis, can

lead to the formation of vanadium oxides and hydrogen iodide.[3] This chemical change will

alter the properties of the material and affect your experiment.

Q5: What is deliquescence and does it apply to Vanadium (III) Iodide?

A5: Deliquescence is an extreme form of hygroscopy where a substance absorbs so much

moisture from the atmosphere that it dissolves and forms a liquid solution.[4] Given that

Vanadium (III) Iodide is highly hygroscopic and readily soluble in water, it is prone to

deliquescence at a specific, material-dependent relative humidity.[1][4]

Troubleshooting Guide
Issue 1: The Vanadium (III) Iodide powder appears clumpy or caked.

Cause: The material has absorbed ambient moisture.

Solution:

Handle the material exclusively in an inert and dry environment, such as a nitrogen or

argon-filled glovebox, to prevent further moisture absorption.

If the clumping is minor, you may be able to gently break up the clumps with a clean, dry

spatula inside the inert environment.

For critical applications, it is recommended to use a fresh, unopened container of the

reagent.

Issue 2: The color of my Vanadium (III) Iodide solution is green instead of the expected brown.

Cause: The brown solution of Vanadium (III) Iodide will turn green upon exposure to air,

indicating oxidation.[1]
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Solution:

Prepare solutions using degassed solvents.

Work under an inert atmosphere (e.g., using Schlenk line techniques or in a glovebox) to

prevent contact with air.

Use the solution immediately after preparation for best results.

Issue 3: I am observing inconsistent results in my experiments involving Vanadium (III) Iodide.

Cause: Inconsistent results are often due to varying degrees of moisture contamination or

degradation of the Vanadium (III) Iodide.

Solution:

Implement a strict handling protocol for Vanadium (III) Iodide, ensuring all manipulations

are performed in a controlled, inert atmosphere.

Always use a fresh container of the reagent if you suspect the purity of your current stock

has been compromised.

Keep meticulous records of the age and handling history of your Vanadium (III) Iodide.

Quantitative Data
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Property Vanadium (III) Iodide (VI₃)

Molecular Formula I₃V[1]

Molar Mass 431.65 g/mol [5]

Appearance Brown-black crystalline powder[1]

Density Approximately 5.14 g/cm³[5]

Solubility
Readily soluble in water and absolute ethanol;

insoluble in benzene, CCl₄, CS₂.[1]

Key Sensitivities
Very hygroscopic, air-sensitive, light-sensitive.

[1]

Hazard Codes C (Corrosive)[1]

Experimental Protocols
Protocol: Weighing and Dispensing Vanadium (III) Iodide in an Inert Atmosphere Glovebox

Preparation:

Ensure the glovebox atmosphere is dry (typically <1 ppm H₂O).

Place all necessary equipment (spatulas, weigh boats, vials, balance) inside the glovebox

and allow sufficient time for the atmosphere to purge.

Bring the sealed container of Vanadium (III) Iodide into the glovebox.

Procedure:

Allow the Vanadium (III) Iodide container to reach the temperature of the glovebox

atmosphere to prevent condensation upon opening.

Carefully open the container inside the glovebox.

Tare the analytical balance with a clean, dry weigh boat.
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Using a clean, dry spatula, carefully transfer the desired amount of Vanadium (III) Iodide to

the weigh boat.

Record the mass.

Promptly transfer the weighed powder to your reaction vessel or a pre-labeled, sealable

vial.

Tightly seal the original Vanadium (III) Iodide container.

Post-Procedure:

Seal your reaction vessel or sample vial before removing it from the glovebox.

Clean all equipment thoroughly.

Visual Guides
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Experimental Workflow for Handling Hygroscopic Vanadium Iodide
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Caption: Workflow for handling Vanadium Iodide.
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Troubleshooting Guide for Vanadium Iodide Issues

Problem Observed?

Is the powder
clumped or caked?

Visual Inspection

Is the solution
an unexpected color (e.g., green)?

In Solution

Are experimental
results inconsistent?

Data AnalysisNo
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Yes

No
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Caption: Troubleshooting decision tree.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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